Cas no 1535343-39-5 (1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one)
1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one
- EN300-1784169
- 1535343-39-5
- 1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one
-
- Inchi: 1S/C12H13FO2/c1-8(14)12(5-6-12)10-4-3-9(15-2)7-11(10)13/h3-4,7H,5-6H2,1-2H3
- InChI Key: SJYLDUFSCKUPNM-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1(C(C)=O)CC1)OC
Computed Properties
- Exact Mass: 208.08995782g/mol
- Monoisotopic Mass: 208.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1784169-0.05g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 0.05g |
$900.0 | 2023-09-19 | ||
| Enamine | EN300-1784169-0.1g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 0.1g |
$943.0 | 2023-09-19 | ||
| Enamine | EN300-1784169-0.25g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 0.25g |
$985.0 | 2023-09-19 | ||
| Enamine | EN300-1784169-0.5g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 0.5g |
$1027.0 | 2023-09-19 | ||
| Enamine | EN300-1784169-1.0g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1784169-2.5g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 2.5g |
$2100.0 | 2023-09-19 | ||
| Enamine | EN300-1784169-5.0g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1784169-10.0g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1784169-1g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 1g |
$1070.0 | 2023-09-19 | ||
| Enamine | EN300-1784169-5g |
1-[1-(2-fluoro-4-methoxyphenyl)cyclopropyl]ethan-1-one |
1535343-39-5 | 5g |
$3105.0 | 2023-09-19 |
1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one
Professional Introduction to Compound with CAS No. 1535343-39-5 and Product Name: 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one
The compound in question, identified by the CAS No. 1535343-39-5, is a highly specialized molecule with significant applications in the field of pharmaceutical chemistry. The product name: 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one provides a detailed structural description, highlighting its unique chemical framework that includes a cyclopropyl group and a phenyl ring substituted with fluorine and methoxy groups. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the 2-fluoro-4-methoxyphenyl moiety in this compound suggests potential interactions with enzymes and receptors, which are critical for drug design. Specifically, the fluorine atom can influence the electronic distribution of the aromatic ring, thereby modulating its reactivity and binding characteristics. This feature has been extensively studied in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds.
The cyclopropylethan-1-one backbone introduces rigidity to the molecular structure, which can be advantageous in achieving high selectivity in drug interactions. Cyclopropane derivatives are known for their unique conformational constraints, which can be exploited to optimize pharmacokinetic profiles. For instance, such structures have been employed in the design of protease inhibitors, where their rigid framework helps in maintaining optimal binding orientation with the target enzyme. The combination of these structural elements in 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one makes it a promising candidate for further investigation.
Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design compounds with tailored properties. The fluorinated phenyl ring and cyclopropyl ketone moiety in this compound can be modeled to predict its interaction with biological targets using molecular docking simulations. These studies have shown that such molecules can exhibit potent activity against various therapeutic targets, including those implicated in inflammatory diseases and neurodegenerative disorders. The methoxy group further enhances solubility and bioavailability, making it an attractive candidate for oral administration.
In addition to its potential as a lead compound, 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one can serve as a building block for more complex derivatives. By modifying the substituents on the cyclopropyl ring or the phenyl ring, chemists can explore new chemical space and uncover novel pharmacological activities. For example, replacing the fluorine atom with other halogens or introducing additional heterocyclic moieties could lead to compounds with enhanced efficacy or reduced toxicity. Such modifications are often guided by structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the desired framework efficiently. The use of palladium catalysts, for instance, has enabled the formation of carbon-carbon bonds between the cyclopropyl group and the phenyl ring under mild conditions. Such methodologies align with green chemistry principles by minimizing waste and energy consumption.
From a regulatory perspective, compounds like 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are conducted to evaluate its pharmacological profile comprehensively. These studies help identify potential side effects and determine optimal dosing regimens. The presence of fluorine atoms often necessitates additional toxicological assessments due to their known impact on metabolic pathways.
The role of fluorine in medicinal chemistry cannot be overstated; it has been instrumental in developing blockbuster drugs over the past few decades. The ability of fluorine to enhance binding affinity has been leveraged in designing antiviral agents, anti-inflammatory drugs, and anticancer medications. In 1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one, the fluorine atom is strategically positioned to interact with key residues in biological targets, thereby improving drug potency. This underscores the importance of fluorinated compounds in modern drug discovery.
Future research directions may focus on exploring analogs of this compound that exhibit improved pharmacokinetic properties or novel mechanisms of action. For instance, incorporating bioisosteres into the cyclopropyl ring could alter its conformational flexibility while maintaining biological activity. Similarly, exploring different substituents on the phenyl ring might reveal new therapeutic avenues. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.
In conclusion,1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one represents a fascinating molecule with significant potential in pharmaceutical development. Its unique structural features make it an attractive scaffold for designing drugs targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds,CAS No 1535343-39-5 will undoubtedly play a pivotal role in advancing medicinal chemistry towards more effective treatments.
1535343-39-5 (1-1-(2-fluoro-4-methoxyphenyl)cyclopropylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)